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Compound of Interest

Compound Name: Cadmium oxide

Cat. No.: B075347 Get Quote

Technical Data Sheet: Cadmium Oxide
Audience: Researchers, scientists, and drug development professionals.

This document provides the fundamental chemical properties of Cadmium Oxide, specifically

its chemical formula and molar mass.

Chemical Identity
Cadmium oxide is an inorganic compound that presents as a colorless amorphous powder or

as brown or red crystals.[1][2] It is a key precursor in the synthesis of other cadmium

compounds.[1][2]

Quantitative Data
The essential quantitative information for Cadmium Oxide is summarized in the table below.

Parameter Value Reference

Chemical Formula CdO [1][2][3][4][5][6]

Molar Mass 128.41 g/mol [4][5][7][8]
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The chemical formula, CdO, indicates that cadmium oxide is composed of one cadmium (Cd)

atom and one oxygen (O) atom.[1][3] The molar mass is calculated from the atomic masses of

its constituent elements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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